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Compound of Interest

Compound Name: 3-Chloro-2-methoxy-1,1"-biphenyl!
CAS No.: 23885-98-5
Cat. No.: B3349803
Get Quote
. J

This guide outlines the authoritative disposal and handling procedures for 3-Chloro-2-

methoxy-1,1'-biphenyl (CAS: 23885-98-5). It is designed for laboratory personnel and safety

officers requiring immediate, actionable protocols compliant with US EPA (RCRA) and
international safety standards.

Executive Summary: Immediate Action Plan

e Regulatory Status:NOT a TSCA-regulated PCB. (See Section 2).
» Waste Classification: Hazardous Waste (Halogenated Organic).
» Disposal Method: High-Temperature Incineration (via approved waste vendor).

¢ Critical Restriction:NEVER dispose of down the drain. Extreme aquatic toxicity.

e Segregation: Store with Halogenated Solvents/Organics. Keep separate from oxidizers and

acids.[1]

Chemical Profile & Hazard Identification
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Understanding the specific chemical nature of this substance is the foundation of safe disposal.

Property Data Relevance to Disposal

] 3-Chloro-2-methoxy-1,1'- ]
Chemical Name ] Halogenated Aromatic Ether
biphenyl

Unique Identifier for Waste
CAS Number 23885-98-5 _
Manifests

Contains Chlorine (Cl) —
Molecular Formula C13H11CIO Requires Halogenated

Treatment

H410: Very toxic to aquatic life
with long-lasting

GHS Hazards effects.H315/H319: Skin/Eye
Irritant.H335: Respiratory

Zero-discharge policy to sewer

systems is mandatory.

Irritant.

] o Not typically "Ignitable" (D0O01)
] >110°C (Typical for similar )
Flash Point unless in solvent, but
analogs) )
combustible.

Regulatory Classification (The "PCB" Question)

A common confusion arises regarding whether this compound is regulated as a Polychlorinated
Biphenyl (PCB) under the Toxic Substances Control Act (TSCA).

e Regulatory Ruling:NO. This substance is NOT a TSCA-regulated PCB.

e The Logic: Under 40 CFR § 761.3, the definition of a PCB is "any chemical substance that is
limited to the biphenyl molecule that has been chlorinated to varying degrees."[2][3][4]

e Why it is Exempt: The presence of the Methoxy group (-OCHs) chemically classifies this
molecule as a chlorinated anisole derivative, not a pure chlorinated biphenyl. Therefore, it
does not require a TSCA-specific incinerator or manifest.

o Correct Classification:RCRA Hazardous Waste — Halogenated Organic.
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Waste Segregation & Packaging Protocol

Proper segregation prevents dangerous chemical reactions and ensures the waste facility can
process the material safely.

Step 1: Container Selection

o Primary Choice: Amber Glass Bottle or High-Density Polyethylene (HDPE) container.
o Cap: Screw-top with Teflon (PTFE) liner to prevent solvent leaching (if dissolved).
» Condition: Container must be clean, dry, and free of incompatible residues.

Step 2: Segregation Logic

Use the following decision matrix to determine where to place the waste in your satellite
accumulation area.
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DISPOSAL BIN C:

Waste: 3-Chloro-2-methoxy-1,1'-biphenyl Non-Halogenated Solvents
(Only if <1% Halogen content)

Is it Pure or in Solution?

VAR

Pure Solid/Liquid Dissolved in Solvent

Pack as Solid

DISPOSAL BIN A:
Solid Hazardous Waste Identify Solvent Type

(Trace Halogenated)

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Acetone, Methanol)

Rule of Thumb:

Must stay Halogenated )
y & Treat mixture as Halogenated

DISPOSAL BIN B:

Halogenated Organic Solvents

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Note that mixing a halogenated compound into a
non-halogenated solvent usually requires the entire mixture to be classified as "Halogenated
Waste."

Detailed Disposal Workflow
Phase A: Labeling

Every container must be labeled before waste is added.[1]
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e Tag: Use a "Hazardous Waste" tag.[5]

e Chemical Name: Write out the full name: "3-Chloro-2-methoxy-1,1'-biphenyl". Do not use
abbreviations or chemical formulas alone.

o Hazard Checkboxes: Check "Toxic" and "Irritant".

o Constituents: If in solution, list the solvent and the approximate % concentration (e.g.,
"Dichloromethane 95%, 3-Chloro-2-methoxy-1,1'-biphenyl 5%").

Phase B: Storage (Satellite Accumulation)

e Location: Store in a designated "Satellite Accumulation Area" at or near the point of
generation.

e Secondary Containment: Place the bottle in a secondary tray (polypropylene) to catch
potential leaks.

o Closure: Keep container closed at all times except when adding waste.

Phase C: Final Disposal (Vendor)

¢ Method: The waste must be sent to a permitted Treatment, Storage, and Disposal Facility
(TSDF).

o Technology:High-Temperature Incineration is the required method to ensure complete
destruction of the chlorinated aromatic ring and prevent the formation of dioxins/furans.

¢ Manifesting: List as "Waste Toxic Liquids, Organic, N.O.S. (Contains 3-Chloro-2-methoxy-
1,1'-biphenyl)" or similar, depending on the solvent matrix.

Emergency Spill Response Procedures

Due to the H410 (Aquatic Toxicity) classification, preventing environmental release is the
priority during a spill.
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2. Don PPE: sort e
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Click to download full resolution via product page

Figure 2: Spill Response Workflow. Priority is protecting drains from contamination.

Specific Spill Steps:

Isolate: Evacuate the immediate area if dust or aerosols are present.

Block Drains: Use a spill boom or dike to ensure zero material enters the sink or floor drain.

Absorb:
o Solids: Gently sweep up to avoid dust generation.

o Liquids: Use an inert absorbent (vermiculite or clay). Do not use combustible materials like
sawdust if oxidizers are present nearby.

Decontaminate: Wipe the area with a soap/water solution. Collect all wipes and wash water
into the hazardous waste container. Do not flush the sponge/rag in the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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